3-bromo-1-cyclobutyl-1H-pyrazole
Overview
Description
3-Bromo-1-cyclobutyl-1H-pyrazole (3BCP) is a heterocyclic compound containing a cyclobutyl ring and a pyrazole ring. It is a biologically active small molecule that has been studied for its potential applications in medicinal chemistry and drug discovery. 3BCP has been found to be a potent inhibitor of enzymes, including proteases, and to have a variety of other biochemical and physiological effects.
Scientific Research Applications
3-bromo-1-cyclobutyl-1H-pyrazole has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to be a potent inhibitor of enzymes, including proteases, and to have a variety of other biochemical and physiological effects. This compound has been used as a tool to study enzyme inhibition and to identify new drug targets. It has also been used in the study of molecular recognition and signal transduction. Additionally, this compound has been used in the development of new drugs and in the design of novel therapeutic agents.
Mechanism of Action
3-bromo-1-cyclobutyl-1H-pyrazole has been found to interact with enzymes in a variety of ways. It can act as an inhibitor of enzymes, including proteases, by binding to their active sites and preventing the binding of their substrates. It can also act as an allosteric modulator of enzymes, by binding to their allosteric sites and changing their conformation. Additionally, this compound has been found to interact with other molecules, including small molecules and proteins, and to modulate their activity.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, including proteases, and to modulate the activity of other molecules. Additionally, this compound has been found to have anti-inflammatory and anti-cancer effects, and to modulate the activity of the immune system.
Advantages and Limitations for Lab Experiments
3-bromo-1-cyclobutyl-1H-pyrazole has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Additionally, this compound is relatively non-toxic and can be used at a wide range of concentrations. The main limitation of this compound is that it is not water soluble, which can make it difficult to use in some experiments.
Future Directions
There are several potential future directions for research on 3-bromo-1-cyclobutyl-1H-pyrazole. These include further study of its mechanism of action, development of new drugs based on this compound, and further study of its biochemical and physiological effects. Additionally, this compound could be used in the development of novel therapies for the treatment of cancer and other diseases. Finally, this compound could be used as a tool to study molecular recognition and signal transduction.
Synthesis Methods
3-bromo-1-cyclobutyl-1H-pyrazole can be synthesized through a variety of methods, including the reaction of 1-bromocyclobutane with 2-aminopyridine, the reaction of 1-bromocyclobutane with 2-amino-3-methylpyridine, and the reaction of 1-bromocyclobutane with 3-methyl-2-aminopyridine. The most common method for the synthesis of this compound is the reaction of 1-bromocyclobutane with 2-aminopyridine in the presence of a base. This reaction produces a mixture of this compound and a byproduct, 1-cyclobutyl-2-aminopyridine. The two products can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-cyclobutyl-1H-pyrazole involves the bromination of cyclobutyl pyrazole.", "Starting Materials": [ "Cyclobutyl pyrazole", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve cyclobutyl pyrazole in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the reaction mixture to quench the excess bromine.", "Step 5: Add sodium hydroxide to the reaction mixture to adjust the pH to neutral.", "Step 6: Extract the product with ethyl acetate.", "Step 7: Dry the organic layer with anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the desired product, 3-bromo-1-cyclobutyl-1H-pyrazole." ] } | |
CAS RN |
1622843-57-5 |
Molecular Formula |
C7H9BrN2 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
